Cas no 93349-96-3 (Methyl 5-(2-methoxyphenyl)nicotinate)

Methyl 5-(2-methoxyphenyl)nicotinate is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical research. Its structure combines a nicotinate ester with a 2-methoxyphenyl substituent, offering reactivity for further functionalization. The methoxy group enhances solubility in organic solvents, facilitating downstream reactions. This compound is useful in constructing complex heterocyclic frameworks, often serving as a precursor in the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. Researchers appreciate its consistent purity and well-documented synthetic pathways, making it a practical choice for medicinal chemistry and material science applications.

Methyl 5-(2-methoxyphenyl)nicotinate structure

93349-96-3 structure

Product Name:Methyl 5-(2-methoxyphenyl)nicotinate

CAS No:93349-96-3

MF:C₁₄H₁₃NO₃

MW:243.257923841476

CID:1031182

PubChem ID:20099853

Update Time:2025-08-03

Methyl 5-(2-methoxyphenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(2-methoxyphenyl)nicotinate
- Methyl 5-(2-methoxyphenyl)nicotite
- methyl 5-(2-methoxyphenyl)pyridine-3-carboxylate
- 93349-96-3
- DTXSID60602423
- AKOS004116410
- METHYL5-(2-METHOXYPHENYL)NICOTINATE
- J-522396
- 3-Pyridinecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
- DB-265461
- MDL： MFCD06802189
- Inchi： 1S/C14H13NO3/c1-17-13-6-4-3-5-12(13)10-7-11(9-15-8-10)14(16)18-2/h3-9H,1-2H3
- InChI Key： HSLNRQNFXXKGAH-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1C1C=NC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 243.08954328g/mol
Monoisotopic Mass: 243.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 48.4Å²

Methyl 5-(2-methoxyphenyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019109654-1g	Methyl 5-(2-methoxyphenyl)nicotinate	93349-96-3	95%	1g	$400.00	2023-08-31
Chemenu	CM126508-1g	methyl 5-(2-methoxyphenyl)nicotinate	93349-96-3	95%	1g	$333	2021-08-05
Chemenu	CM126508-1g	methyl 5-(2-methoxyphenyl)nicotinate	93349-96-3	95%	1g	$333	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749557-1g	Methyl 5-(2-methoxyphenyl)nicotinate	93349-96-3	98%	1g	￥2444.00	2024-04-24
Crysdot LLC	CD11010508-1g	Methyl 5-(2-methoxyphenyl)nicotinate	93349-96-3	95+%	1g	$353	2024-07-19

Methyl 5-(2-methoxyphenyl)nicotinate Related Literature

1. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
5. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151

Additional information on Methyl 5-(2-methoxyphenyl)nicotinate

Recent Advances in the Study of Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent literature indicates that Methyl 5-(2-methoxyphenyl)nicotinate has been investigated for its role in modulating specific biochemical pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The study utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinities.

Another significant development involves the compound's potential in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of Methyl 5-(2-methoxyphenyl)nicotinate exhibited neuroprotective effects in vitro, suggesting a possible avenue for treating conditions such as Alzheimer's disease. The study emphasized the compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and purity of Methyl 5-(2-methoxyphenyl)nicotinate production. A 2022 patent application detailed a novel catalytic process that significantly reduces byproduct formation, thereby enhancing yield and cost-efficiency. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through interdisciplinary collaborations combining chemical synthesis, structural biology, and in vivo studies. Future directions may also explore the compound's utility in combination therapies and its potential as a diagnostic tool.

In conclusion, Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Continued investigation into its properties and applications is likely to yield valuable insights and contribute to the development of next-generation therapeutics.